Cas no 229006-73-9 (3-3-(2-methylphenyl)phenylprop-2-enoic acid)

• Product Name: 3-3-(2-methylphenyl)phenylprop-2-enoic acid
• CAS No: 229006-73-9
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 3915793
• PubChem ID: 18472232
• Update Time: 2025-05-20

3-3-(2-methylphenyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2'-methyl[1,1'-biphenyl]-3-yl)-, (2E)-
• 3-3-(2-methylphenyl)phenylprop-2-enoic acid
• SCHEMBL1510136
• 229006-73-9
• 3-[3-(2-methylphenyl)phenyl]prop-2-enoic acid
• EN300-1868811

• Inchi： 1S/C16H14O2/c1-12-5-2-3-8-15(12)14-7-4-6-13(11-14)9-10-16(17)18/h2-11H,1H3,(H,17,18)/b10-9+
• InChI Key： DWALAXRIBPBSBQ-MDZDMXLPSA-N
• SMILES： OC(/C=C/C1=CC=CC(=C1)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 238.099379685Da
• Monoisotopic Mass: 238.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-3-(2-methylphenyl)phenylprop-2-enoic acid

3-3-(2-Methylphenyl)phenylprop-2-enoic Acid: An Overview of a Promising Compound (CAS No. 229006-73-9)

3-3-(2-Methylphenyl)phenylprop-2-enoic acid (CAS No. 229006-73-9) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a comprehensive overview of the compound, highlighting its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties: 3-3-(2-Methylphenyl)phenylprop-2-enoic acid is an organic compound characterized by its conjugated double bond system and aromatic rings. The presence of the methyl group on the phenyl ring and the carboxylic acid functional group imparts unique chemical and physical properties to the molecule. These properties make it an attractive candidate for various chemical reactions and biological studies. The compound is typically synthesized through a series of well-defined steps, including condensation reactions and aromatic substitutions.

Synthesis Methods: The synthesis of 3-3-(2-Methylphenyl)phenylprop-2-enoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-methylbenzaldehyde with malonic acid in the presence of a base, followed by decarboxylation to form the desired product. Another approach utilizes a Knoevenagel condensation reaction between 2-methylbenzaldehyde and ethyl acetoacetate, followed by hydrolysis to yield the carboxylic acid. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using catalysts derived from renewable resources.

Biological Activities: Research into the biological activities of 3-3-(2-Methylphenyl)phenylprop-2-enoic acid has revealed several promising applications. Studies have shown that this compound exhibits anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs. Additionally, preliminary research suggests that it may have antitumor effects, particularly against certain types of cancer cells. These findings are supported by in vitro and in vivo experiments that demonstrate the compound's ability to inhibit key enzymes involved in inflammation and cell proliferation.

Pharmaceutical Applications: The potential pharmaceutical applications of 3-3-(2-Methylphenyl)phenylprop-2-enoic acid are diverse and promising. Its anti-inflammatory properties make it a valuable lead compound for the development of new treatments for inflammatory diseases such as arthritis and asthma. Furthermore, its antitumor effects suggest that it could be used as a starting point for designing novel anticancer drugs. Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in various therapeutic settings.

Materials Science Applications: Beyond its biological activities, 3-3-(2-Methylphenyl)phenylprop-2-enoic acid has also found applications in materials science. Its unique molecular structure makes it suitable for use as a building block in the synthesis of advanced materials with specific properties. For example, it can be incorporated into polymers to enhance their mechanical strength or thermal stability. Recent studies have explored its use in developing new types of coatings and adhesives with improved performance characteristics.

Recent Research Advancements: The scientific community continues to explore new avenues for utilizing 3-3-(2-Methylphenyl)phenylprop-2-enoic acid. Recent research has focused on optimizing its synthesis methods to improve yield and reduce environmental impact. Additionally, efforts are underway to better understand its mechanism of action at the molecular level, which could lead to more targeted therapeutic applications. Collaborative studies involving chemists, biologists, and materials scientists are driving innovation in this field.

Safety Considerations: While 3-3-(2-Methylphenyl)phenylprop-2-enoic acid shows great promise, it is important to consider safety aspects during its handling and use. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel. Proper storage conditions should also be maintained to prevent degradation or contamination.

Conclusion: In conclusion, 3-3-(2-Methylphenyl)phenylprop-2-enoic acid (CAS No. 229006-73-9) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and biological activities make it an exciting area of research with significant implications for future developments in these fields. As research continues to advance, we can expect to see more innovative uses for this promising compound.